(4,6-dimethyl-2-pyrimidinyl)(2-phenoxyethyl)cyanamide

• IUPAC Name: (4,6-dimethylpyrimidin-2-yl)-(2-phenoxyethyl)cyanamide
• InChI: InChI=1S/C15H16N4O/c1-12-10-13(2)18-15(17-12)19(11-16)8-9-20-14-6-4-3-5-7-14/h3-7,10H,8-9H2,1-2H3
• InChI Key: KDZAFEAXRMURGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(CCOC2=CC=CC=C2)C#N)C
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, closely related to "(4,6-dimethyl-2-pyrimidinyl)(2-phenoxyethyl)cyanamide," involves multicomponent reactions utilizing cyanamide as a building block. These reactions have been demonstrated to produce various heterocyclic compounds under different conditions, showcasing the versatility of cyanamide in synthesizing complex structures (Hulme et al., 2008). Additionally, the synthesis of pyridinyl-4-pyrimidinamine derivatives highlights a strategy involving the reaction of cyanamide with specific precursors to yield desired pyrimidine structures (Mazik & Zieliński, 1996).

Molecular Structure Analysis

The molecular structure of compounds related to "(4,6-dimethyl-2-pyrimidinyl)(2-phenoxyethyl)cyanamide" has been elucidated through various spectroscopic and crystallographic techniques. For instance, the crystal structure of a closely related compound was determined, providing insights into its conformation and stereochemistry (Ren et al., 2006).

Chemical Reactions and Properties

Cyanamide serves as a crucial intermediate in reactions leading to the formation of pyrimidine derivatives. These reactions often involve cyclization processes with other reactants to yield compounds with significant biological activity (Shikhaliev et al., 2008). The reactivity of these compounds under various conditions highlights their potential in synthesizing a wide range of heterocyclic compounds.

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, crystallinity, and stability, are crucial for their potential applications. Studies have shown that these compounds exhibit good solubility in common organic solvents, making them suitable for various chemical transformations (Liaw et al., 2006).

Chemical Properties Analysis

The chemical properties of "(4,6-dimethyl-2-pyrimidinyl)(2-phenoxyethyl)cyanamide" and related compounds, including their reactivity, chemical stability, and potential as intermediates in organic synthesis, have been extensively studied. These compounds have been shown to participate in various chemical reactions, offering pathways to synthesize a wide array of heterocyclic compounds with potential applications in different fields (Jafar et al., 2017).